Cas no 436087-14-8 (3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate)
436087-14-8 structure
Product Name:3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate
CAS No:436087-14-8
MF:C11H13NO4
MW:223.225223302841
CID:335278
PubChem ID:650034
Update Time:2025-04-19
3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate
- 3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)propanoic acid
- 3-(2,3-Dihydro-benzo[1,4]dioxin-6-ylamino)-propionic acid
- 3-(2H,3H-benzo[3,4-e]1,4-dioxin-6-ylamino)propanoic acid
- AC1LCGY7
- CTK4I7487
- Oprea1_592687
- SBB028055
- MLS000073900
- 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-ylamino)propanoic acid
- 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)propanoicacid
- SMR000012079
- AKOS000300393
- 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)propanoic acid
- SCHEMBL15782981
- CHEMBL1375429
- 436087-14-8
- HMS1684K15
- SR-01000362730
- HMS2180B23
- SR-01000362730-1
- DTXSID30349494
-
- MDL: MFCD03701698
- Inchi: 1S/C11H13NO4/c13-11(14)3-4-12-8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7,12H,3-6H2,(H,13,14)
- InChI Key: VOWKZYWNFALNAK-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)NCCC(=O)O
Computed Properties
- Exact Mass: 223.08400
- Monoisotopic Mass: 222.076633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.6
- XLogP3: 1.7
Experimental Properties
- Boiling Point: 448.2°Cat760mmHg
- Flash Point: 224.9°C
- PSA: 67.79000
- LogP: 1.41740
3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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